Cas no 2219371-86-3 (3-3-(trifluoromethyl)-3H-diazirin-3-ylazetidine)

3-(3-(Trifluoromethyl)-3H-diazirin-3-yl)azetidine is a specialized heterocyclic compound featuring a diazirine moiety substituted with a trifluoromethyl group, integrated into an azetidine ring. This structure confers unique reactivity, particularly in photoaffinity labeling applications, where the diazirine group enables covalent crosslinking upon UV irradiation. The trifluoromethyl group enhances stability and lipophilicity, improving membrane permeability in biological studies. The compact azetidine scaffold contributes to favorable steric properties, making it useful in medicinal chemistry for probing protein-ligand interactions. Its precise functionalization potential and photochemical properties make it valuable for targeted molecular tagging and bioconjugation in chemical biology and drug discovery research.
3-3-(trifluoromethyl)-3H-diazirin-3-ylazetidine structure
2219371-86-3 structure
Product Name:3-3-(trifluoromethyl)-3H-diazirin-3-ylazetidine
CAS No:2219371-86-3
MF:C5H6F3N3
MW:165.116450786591
CID:5755751
PubChem ID:137952263
Update Time:2025-10-16

3-3-(trifluoromethyl)-3H-diazirin-3-ylazetidine Chemical and Physical Properties

Names and Identifiers

    • NSC-811852
    • 3-[3-(trifluoromethyl)-3H-diazirin-3-yl]azetidine
    • EN300-1695932
    • NSC811852
    • 2219371-86-3
    • Azetidine, 3-[3-(trifluoromethyl)-3H-diazirin-3-yl]-
    • 3-3-(trifluoromethyl)-3H-diazirin-3-ylazetidine
    • Inchi: 1S/C5H6F3N3/c6-5(7,8)4(10-11-4)3-1-9-2-3/h3,9H,1-2H2
    • InChI Key: RDVWYASGAWEXQW-UHFFFAOYSA-N
    • SMILES: FC(C1(C2CNC2)N=N1)(F)F

Computed Properties

  • Exact Mass: 165.05138169g/mol
  • Monoisotopic Mass: 165.05138169g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 36.8Ų

Experimental Properties

  • Density: 1.84±0.1 g/cm3(Predicted)
  • Boiling Point: 129.5±50.0 °C(Predicted)
  • pka: 10.51±0.40(Predicted)

3-3-(trifluoromethyl)-3H-diazirin-3-ylazetidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1695932-0.05g
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Enamine
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